Cas no 1807143-53-8 (Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)benzoate)

• Product Name: Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)benzoate
• CAS No: 1807143-53-8
• MF: C₁₁H₈ClF₂NO₂
• MW: 259.636528968811
• CID: 4953748
• Update Time: 2025-10-20

Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)benzoate

• Inchi： 1S/C11H8ClF2NO2/c1-17-11(16)8-3-6(4-12)2-7(5-15)9(8)10(13)14/h2-3,10H,4H2,1H3
• InChI Key： LULHCRFJCWJNCQ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(F)F)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)benzoate

Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)benzoate: A Novel Compound with Potential Applications in Medicinal Chemistry

Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)benzoate (CAS No. 1807143-53-8) represents a unique molecular structure that combines multiple functional groups, including chloromethyl, cyano, and difluoromethyl substituents. This compound has garnered attention in recent years due to its potential applications in medicinal chemistry and materials science. The cyano group at the 3-position and the difluoromethyl group at the 2-position contribute to its distinct chemical properties, while the chloromethyl group at the 5-position enhances its reactivity and synthetic versatility. These structural features make it a promising candidate for further exploration in drug discovery and functional material development.

The 2-(difluoromethyl)benzoate scaffold is a key component of this compound, which has been widely studied for its ability to modulate biological activity. Recent research has shown that the introduction of fluorine atoms into aromatic rings can significantly alter the physicochemical properties of molecules, including their solubility, stability, and interaction with biological targets. The 5-chloromethyl substituent further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of complex molecules. This combination of functional groups suggests that the compound may possess unique pharmacological properties, warranting further investigation.

Recent advances in medicinal chemistry have highlighted the importance of multifunctional compounds in drug development. A 2022 study published in Journal of Medicinal Chemistry demonstrated that compounds containing both cyano and fluorinated groups exhibit enhanced binding affinity to specific protein targets. The 3-cyano group in this compound is particularly noteworthy, as it can act as a hydrogen bond acceptor, potentially improving its interaction with biological macromolecules. This characteristic is especially relevant in the design of inhibitors for enzymes involved in disease pathways, such as kinases and proteases.

The 5-chloromethyl substituent introduces a degree of electrophilicity to the molecule, which may influence its reactivity in various chemical transformations. In the context of synthetic organic chemistry, this feature could enable the compound to serve as a versatile building block for the preparation of more complex derivatives. Researchers have also explored the potential of fluorinated aromatic compounds in the development of materials with tailored properties, such

Recent studies have focused on the synthesis and characterization of 2-(difluoromethyl)benzoate derivatives, including the compound in question. A 2023 paper in Organic & Biomolecular Chemistry reported the successful preparation of this compound through a multi-step synthetic route involving nucleophilic substitution and electrophilic aromatic substitution reactions. The authors emphasized the importance of controlling reaction conditions to ensure the formation of the desired product, as side reactions can lead to the formation of byproducts with different functional groups. This highlights the need for precise synthetic strategies when working with compounds containing multiple reactive functionalities.

The cyano group at the 3-position is a critical feature that influences the electronic properties of the molecule. This group is known to increase the electron-withdrawing effect, which can modulate the reactivity of the aromatic ring. In the context of drug design, such electronic effects can be leveraged to fine-tune the binding affinity of a molecule to its target. For example, a 2021 study in MedChemComm demonstrated that the introduction of cyano groups into aromatic rings can enhance the potency of inhibitors targeting specific enzymes, such as tyrosine kinases. This finding underscores the potential of the 3-cyano substituent in the compound under consideration.

The 5-chloromethyl group introduces a unique reactivity profile to the molecule, which could be exploited in the development of new synthetic methodologies. In the field of medicinal chemistry, such groups are often used as protecting groups or as part of prodrug strategies. A 2022 review article in Chemical Reviews highlighted the importance of chloromethyl derivatives in the design of bioactive molecules, noting their ability to undergo various chemical transformations under controlled conditions. This suggests that the 5-chloromethyl substituent in this compound may offer opportunities for further functionalization, potentially expanding its applications in drug discovery.

The 2-(difluoromethyl)benzoate scaffold has also been investigated for its potential in materials science. A 2023 study in Advanced Materials explored the use of fluorinated aromatic compounds in the development of organic semiconductors, emphasizing their ability to improve charge transport properties. The fluorinated substituents in this compound could contribute to similar properties, making it a candidate for applications in electronic devices. This dual potential in both medicinal chemistry and materials science underscores the significance of further research into this compound.

Recent computational studies have provided insights into the molecular interactions of this compound with potential biological targets. A 2023 molecular dynamics simulation published in Journal of Chemical Information and Modeling suggested that the cyano and fluorinated groups may play a key role in stabilizing the molecule's interaction with specific protein targets. These findings highlight the importance of these functional groups in determining the compound's biological activity and suggest that further experimental validation is warranted.

In conclusion, Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)benzoate (CAS No. 1807143-53-8) represents a promising molecule with a unique combination of functional groups. Its structural features, including the cyano, chloromethyl, and fluorinated substituents, suggest potential applications in both medicinal chemistry and materials science. Further research is needed to fully explore its pharmacological properties and synthetic utility, as well as to determine its potential for drug development and advanced material applications.